Cas no 112648-68-7 (U-73122)

• Product Name: U-73122
• CAS No: 112648-68-7
• MF: C₂₉H₄₀N₂O₃
• MW: 464.639508247375
• MDL: MFCD00893825
• CID: 147961
• PubChem ID: 104794
• Update Time: 2025-04-19

U-73122 Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,1-[6-[[(17b)-3-methoxyestra-1,3,5(10)-trien-17-yl]amino]hexyl]-
• U 73122
• U-73122
• U73122（U-73122）
• U 73122,1-[6-[[(17β)-3-Methoxyestra-1,3,5(10)-trien-17-yl]amino]hexyl]-1H-pyrrole-2,5-dione
• U-73122 hydrate
• 1-[6-[[(17beta)-3-Methoxyestra-1,3,5(10)-trien-17-yl]amino]hexyl]-1H-pyrrole-2,5-dione
• U-73312
• U-73122 hydrate(U73122)
• 1-(6-((3-Methoxyestra-1,3,5(10)-trien-17-yl)amino)hexyl)-1H-pyrrole-2,5-dione
• 1-[6-[[3-Methoxyestra-1,3,5(10)-triene-17β-yl]amino]hexyl]-1H-pyrrole-2,5-dione
• 1-[6-[((17β)-3-methoxyestra-1,3,5[10]-trien-17-yl)amino]hexyl]-1h-pyrrole-2,5-dione
• 1-[6-[[(17B)-3-METHOXYESTRA-1,3,5(10)-TRIEN-17-YL]AMINO]HEXYL]-1H-PYRROLE-2,5-DIONE
• 1-[6-((17BETA-3-METHOXYESTRA-1,3,5(10)-TRIEN-17-YL)AMINO)HEXYL]-1H-PYRROLE-2,5-DIONE
• U-73122 98%
• U-73122 hydrate
• U73122
• C29H40N2O3
• MolMap_000051
• HY-13419
• 1-[6-[((17beta)-3-Methoxyestra-1,3,5[10]-trien-17-yl)amino]hexyl]-1H-pyrrole-2,5-dione
• s8011
• 112648-68-7
• 1-[6-[[(17?)-3-Methoxyestra-1,3,5(10)-trien-17-yl]amino]hexyl]-1H-pyrrole-2,5-dione
• Q27089044
• SR-01000597394
• BDBM50446424
• Bio1_000853
• CHEBI:90690
• MFCD12910450
• EX-A677
• AC-32913
• DTXSID3036739
• Bio1_000364
• SR-01000597394-1
• HMS3649C14
• 1-[6-[[(8R,9S,13S,14S,17S)-3-methoxy-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]amino]hexyl]pyrrole-2,5-dione
• MFCD00893825
• CHEMBL1256678
• 1-(6-((17-3-methoxyestra-1,3,5(10)-trien-17-yl)amino)hexyl)-1H-pyrrole-2,5-dione
• SCHEMBL676619
• Bio1_001342
• 1-(6-{[(1S,3aS,3bR,9bS,11aS)-7-methoxy-11a-methyl-1H,2H,3H,3aH,3bH,4H,5H,9bH,10H,11H,11aH-cyclopenta[a]phenanthren-1-yl]amino}hexyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• HMS3403N03
• U-73,122
• 1-[6-((8R,9S,13S,14S,17S)-3-Methoxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-ylamino)-hexyl]-pyrrole-2,5-dione
• BSPBio_001222
• 1H-Pyrrole-2,5-dione, 1-(6-(((17beta)-3-methoxyestra-1,3,5(10)-trien-17-yl)amino)hexyl)-
• AKOS024456502
• AS-73949
• GTPL5283
• 1-(6-{[(17beta)-3-methoxyestra-1(10),2,4-trien-17-yl]amino}hexyl)-1H-pyrrole-2,5-dione
• 1-(6-(((8R,9S,13S,14S,17S)-3-methoxy-13-methyl-7,8,9,11,12,13,14,15,16,17-decahydro-6H-cyclopenta[a]phenanthren-17-yl)amino)hexyl)-1H-pyrrole-2,5-dione
• SR-01000946598
• 1-(6-{[(1S,10R,11S,14S,15S)-5-methoxy-15-methyltetracyclo[8.7.0.0^{2,7}.0^{11,15}]heptadeca-2,4,6-trien-14-yl]amino}hexyl)-2,5-dihydro-1H-pyrrole-2,5-dione
• NCGC00179254-01
• NCGC00025091-03
• U-73122 - CAS 112648-68-7
• SR-01000946598-1
• U73122?
• LUFAORPFSVMJIW-ZRJUGLEFSA-N
• 1-(6-{[(1S,3AS,3BR,9BS,11AS)-7-METHOXY-11A-METHYL-1H,2H,3H,3AH,3BH,4H,5H,9BH,10H,11H-CYCLOPENTA[A]PHENANTHREN-1-YL]AMINO}HEXYL)PYRROLE-2,5-DIONE

• MDL： MFCD00893825
• Inchi： 1S/C29H40N2O3/c1-29-16-15-23-22-10-8-21(34-2)19-20(22)7-9-24(23)25(29)11-12-26(29)30-17-5-3-4-6-18-31-27(32)13-14-28(31)33/h8,10,13-14,19,23-26,30H,3-7,9,11-12,15-18H2,1-2H3/t23-,24-,25+,26+,29+/m1/s1
• InChI Key： LUFAORPFSVMJIW-ZRJUGLEFSA-N
• SMILES： O(C)C1C=CC2=C(C=1)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@H](CC[C@H]21)NCCCCCCN1C(C=CC1=O)=O

Computed Properties

• Exact Mass: 464.30400
• Monoisotopic Mass: 464.303893
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.6

Experimental Properties

• Color/Form: Quasi white solid
• Density: 1.16±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: 617.1°C at 760 mmHg
• Flash Point: 327 ºC
• Refractive Index: 1.589
• Solubility: Insuluble (9.3E-5 g/L) (25 ºC),
• Water Partition Coefficient: Soluble in DMSO, ethanol, or DMF at approx. 0.5mg/ml. May require heating or overnight mixing. Insoluble in water
• PSA: 58.64000
• LogP: 5.32370
• Solubility: dissolve in water
• Vapor Pressure: 0.0±1.8 mmHg at 25°C

U-73122 Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Azasteroids and derivatives